Cas no 1400764-56-8 (6-(4-Piperidyloxy)imidazo[1,2-a]pyridine)

• Product Name: 6-(4-Piperidyloxy)imidazo[1,2-a]pyridine
• CAS No: 1400764-56-8
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• MDL: MFCD28673980
• CID: 5521292
• Update Time: 2025-05-19

6-(4-Piperidyloxy)imidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 4-{imidazo[1,2-a]pyridin-6-yloxy}piperidine
• 6-(4-Piperidyloxy)imidazo[1,2-a]pyridine

• MDL： MFCD28673980
• Inchi： 1S/C12H15N3O/c1-2-12-14-7-8-15(12)9-11(1)16-10-3-5-13-6-4-10/h1-2,7-10,13H,3-6H2
• InChI Key： YKAKJEOLLDPWQQ-UHFFFAOYSA-N
• SMILES： C12=NC=CN1C=C(OC1CCNCC1)C=C2

Additional information on 6-(4-Piperidyloxy)imidazo[1,2-a]pyridine

Introduction to 6-(4-Piperidyloxy)imidazo[1,2-a]pyridine (CAS No. 1400764-56-8)

6-(4-Piperidyloxy)imidazo[1,2-a]pyridine, a compound with the chemical identifier CAS No. 1400764-56-8, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered considerable attention due to its unique structural properties and its potential applications in drug discovery and medicinal chemistry. The molecule is characterized by a fused imidazo[1,2-a]pyridine core, which is further functionalized with a piperidineoxy group at the 6-position. This structural motif not only imparts distinct electronic and steric properties but also opens up numerous possibilities for further chemical modifications and biological evaluations.

The imidazo[1,2-a]pyridine scaffold is a well-known pharmacophore in medicinal chemistry, frequently incorporated into molecules targeting various biological pathways. Its ability to interact with biological targets such as enzymes and receptors makes it an attractive scaffold for the development of novel therapeutic agents. The introduction of the 4-piperidyloxy group into the molecule adds an additional layer of complexity, potentially influencing both the solubility and bioavailability of the compound. Piperidine derivatives are known for their favorable pharmacokinetic properties, which could enhance the overall efficacy of drug candidates incorporating this moiety.

Recent research in the field of heterocyclic chemistry has highlighted the importance of such fused ring systems in drug design. The combination of an imidazo[1,2-a]pyridine core with a piperidineoxy substituent creates a molecule that is both structurally intriguing and biologically relevant. Studies have demonstrated that this class of compounds can exhibit a range of biological activities, including antiviral, anti-inflammatory, and anticancer properties. The precise arrangement of atoms within this molecule allows for selective interactions with biological targets, making it a promising candidate for further investigation.

In terms of synthetic chemistry, 6-(4-Piperidyloxy)imidazo[1,2-a]pyridine can be synthesized through multi-step organic reactions that involve cyclization and functional group transformations. The synthesis typically begins with readily available precursors such as imidazo[1,2-a]pyridine and piperidine derivatives. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that the final product is suitable for subsequent biological testing. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex fused ring system.

The biological evaluation of 6-(4-Piperidyloxy)imidazo[1,2-a]pyridine has been a focus of several recent studies. Researchers have been particularly interested in its potential as an inhibitor of kinases and other enzymes involved in cancer progression. Preliminary in vitro studies have shown promising results, indicating that this compound can modulate the activity of key targets such as tyrosine kinases. These findings suggest that further investigation is warranted to explore its therapeutic potential in vivo.

Additionally, the compound has been investigated for its potential applications in treating viral infections. The structural features of 6-(4-Piperidyloxy)imidazo[1,2-a]pyridine make it a candidate for developing novel antiviral agents. Studies have focused on its ability to inhibit viral replication by targeting essential viral enzymes or proteins. The piperidineoxy group may play a crucial role in these interactions by providing specific binding interactions with viral targets.

The pharmacokinetic profile of 6-(4-Piperidyloxy)imidazo[1,2-a]pyridine is another area of interest. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic use. Preclinical studies have begun to address these aspects, providing valuable insights into its pharmacokinetic behavior. These studies will help guide future development efforts by identifying potential liabilities and optimizing dosing regimens.

The development of novel drug candidates often involves iterative optimization processes to improve potency, selectivity, and pharmacokinetic properties. In the case of 6-(4-Piperidyloxy)imidazo[1,2-a]pyridine, researchers are exploring various strategies to enhance its biological activity while minimizing side effects. This may involve modifying other parts of the molecule or introducing additional functional groups to fine-tune its interactions with biological targets.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been used extensively to predict the binding modes of 6-(4-Piperidyloxy)imidazo[1,2-a]pyridine with various biological targets. These predictions help guide experimental efforts by identifying key interactions and providing insights into how structural modifications might affect biological activity.

The future prospects for 6-(4-Piperidyloxy)imidazo[1,2-a]pyridine are promising given its unique structural features and potential biological activities. Further research is needed to fully elucidate its therapeutic potential and to optimize its pharmacological properties. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in the development of new treatments for various diseases.